Cas no 88395-94-2 (Butanoic acid, 4-chloro-, undecyl ester)

• Product Name: Butanoic acid, 4-chloro-, undecyl ester
• CAS No: 88395-94-2
• MF: C₁₅H₂₉ClO₂
• MW: 276.842564344406
• CID: 634330
• PubChem ID: 527667
• Update Time: 2025-04-19

Butanoic acid, 4-chloro-, undecyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-chloro-, undecyl ester
• undecyl 4-chlorobutanoate
• KZEWKNYKRXBAPR-UHFFFAOYSA-N
• DTXSID20335886
• Butanoic acid, 4-chloro, undecyl ester
• 88395-94-2

• Inchi： 1S/C15H29ClO2/c1-2-3-4-5-6-7-8-9-10-14-18-15(17)12-11-13-16/h2-14H2,1H3
• InChI Key： KZEWKNYKRXBAPR-UHFFFAOYSA-N
• SMILES： ClCCCC(=O)OCCCCCCCCCCC

Computed Properties

• Exact Mass: 276.1856079g/mol
• Monoisotopic Mass: 276.1856079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 26.3Ų